(E)-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methylidene]amino 2-chloroacetate

• IUPAC Name: [(E)-[5-[(2-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methylideneamino] 2-chloroacetate
• InChI: InChI=1S/C15H12Cl2F3N3O2S/c1-23-14(26-8-9-4-2-3-5-11(9)17)10(7-21-25-12(24)6-16)13(22-23)15(18,19)20/h2-5,7H,6,8H2,1H3/b21-7+
• InChI Key: BYGSPHRBEMQAKC-QPSGOUHRSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NOC(=O)CCl)SCC2=CC=CC=C2Cl
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=N/OC(=O)CCl)SCC2=CC=CC=C2Cl
• Molecular Formula: C15H12Cl2F3N3O2S
• Molecular Weight: 426.2 g/mol
• CAS No.: 321553-34-8

Description

(E)-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methylidene]amino 2-chloroacetate is a useful research compound. Its molecular formula is C15H12Cl2F3N3O2S and its molecular weight is 426.24. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

• Synthesis and Molecular Docking Study of New Heterocyclic Compounds : A study focused on synthesizing novel biologically potent heterocyclic compounds, including the one , for anticancer and antimicrobial applications. These compounds showed promising results in combating various cancer cell lines and pathogenic bacterial and fungal strains (Katariya, Vennapu & Shah, 2021).

• Novel Pyrazole Derivatives as Potential Antimicrobial and Anticancer Agents : Research into similar compounds with pyrazole derivatives found them effective against various cancer and microbial strains, suggesting a potential application for the compound (Hafez, El-Gazzar & Al-Hussain, 2016).

• Antitumor Evaluation and Molecular Docking Study : Another study synthesized and evaluated various pyrazole analogues, including compounds similar to the one , for their antitumor activity. The results showed significant potential in treating different cancer cell lines (Al-Suwaidan et al., 2015).

Other Applications

• Spectral and Antimicrobial Studies : Research on Schiff base compounds related to the compound demonstrated effective antimicrobial properties against various bacterial and fungal pathogens (M et al., 2022).

• Synthesis and Characterization for Biological Activity : Studies have been conducted on synthesizing and characterizing various heterocyclic compounds, including pyrazole derivatives, for their biological activity, indicating a broad spectrum of potential applications (Al-Smaisim, 2012).